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Compound of Interest

Compound Name: 2-Chloro-5-methylaniline

Cat. No.: B1583412 Get Quote

An in-depth overview of the commercial availability, synthesis, and analytical protocols for 2-
Chloro-5-methylaniline, a key intermediate in pharmaceutical and materials science research.

This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical resource on 2-Chloro-5-methylaniline (CAS No. 95-81-8). Below,

you will find detailed information on its commercial availability, key chemical properties,

synthesis and purification protocols, and its applications in research, presented in a format

designed for easy reference and implementation in a laboratory setting.

Commercial Availability and Supplier Specifications
2-Chloro-5-methylaniline is readily available from a variety of chemical suppliers catering to

the research and development community. Purity levels typically range from 98% to over 99%,

with the most common analytical validation performed by Gas Chromatography (GC). The

compound is generally supplied as a powder, solid, or crystalline material.

For research purposes, it is crucial to select a supplier that provides comprehensive analytical

documentation, including a Certificate of Analysis (CofA). This documentation ensures the

purity and identity of the compound, which is critical for reproducible experimental results.

Below is a summary of typical supplier specifications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1583412?utm_src=pdf-interest
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Purity (by
GC)

Form
CAS
Number

Molecular
Formula

Molecular
Weight

MilliporeSigm

a
≥99%[1]

Powder or

Solid[1]
95-81-8[1] C₇H₈ClN

141.60 g/mol

[1]

Thermo

Fisher

Scientific

≥97.5%[2]
Crystals or

powder[2]
95-81-8[2] C₇H₈ClN 141.60 g/mol

TCI America >98.0%[3]
Powder to

lump[3]
95-81-8[3][4] C₇H₈ClN 141.60 g/mol

Santa Cruz

Biotechnolog

y

Not specified Not specified 95-81-8[5] C₇H₈ClN
141.60 g/mol

[5]

Note: Pricing and availability are subject to change and should be confirmed with the

respective suppliers. This compound is classified as a dangerous good for transport and may

incur additional shipping charges[5].

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Chloro-5-methylaniline is

essential for its safe handling, storage, and application in experimental work.
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Property Value

IUPAC Name 2-chloro-5-methylaniline[6]

Synonyms
6-Chloro-m-toluidine, 3-Amino-4-

chlorotoluene[1][3]

Melting Point 29-30 °C (lit.)[1]

Boiling Point 228-230 °C (lit.)[1]

Flash Point 107 °C (closed cup)[1]

Appearance
White to cream crystals, powder, or fused

solid[2]

Storage Temperature Room temperature[1]

Experimental Protocols
Synthesis of 2-Chloro-5-methylaniline
A common laboratory-scale synthesis of 2-Chloro-5-methylaniline involves the reduction of 2-

chloro-5-methylnitrobenzene. The following is a generalized protocol and should be adapted

and optimized based on specific laboratory conditions and safety protocols.

Workflow for the Synthesis of 2-Chloro-5-methylaniline
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Reaction Setup

Reaction

Work-up and Isolation

Purification

Charge reactor with 2-chloro-5-methylnitrobenzene
and a suitable solvent (e.g., ethanol).

Add a reducing agent (e.g., SnCl2 in HCl
or catalytic hydrogenation with H2/Pd-C).

Heat the mixture under reflux
(monitor reaction progress by TLC or GC).

Cool the reaction mixture and neutralize
with a base (e.g., NaOH) to precipitate the product.

Extract the product with an organic solvent
(e.g., ethyl acetate).

Wash the organic layer with brine, dry over
anhydrous sodium sulfate, and filter.

Concentrate the organic extract under reduced pressure
to obtain the crude product.

Purify the crude product by vacuum distillation
or recrystallization.

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-5-methylaniline.
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Quality Control and Analytical Methods
To ensure the purity of synthesized or purchased 2-Chloro-5-methylaniline, the following

analytical techniques are recommended.

Analytical Workflow for Quality Control

Sample Preparation

Purity Assessment Structural Confirmation

Dissolve a known amount of 2-Chloro-5-methylaniline
in a suitable solvent (e.g., methanol or acetonitrile).

Gas Chromatography (GC):
- Inject the sample into a GC system with a suitable

  capillary column (e.g., DB-5).
- Determine the peak area percentage to quantify purity.

Mass Spectrometry (MS):
- Couple the GC to a mass spectrometer to obtain the

  mass spectrum and confirm the molecular weight (141.60 g/mol).

Nuclear Magnetic Resonance (NMR) Spectroscopy:
- Acquire ¹H and ¹³C NMR spectra to confirm the

  chemical structure.

Click to download full resolution via product page

Caption: Analytical workflow for 2-Chloro-5-methylaniline.

Research Applications and Signaling Pathways
2-Chloro-5-methylaniline serves as a crucial building block in the synthesis of a variety of

target molecules in drug discovery and materials science. Its primary role is as a synthetic

intermediate rather than a biologically active molecule itself.

Role in Synthetic Chemistry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/product/b1583412?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/product/b1583412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Transformations Intermediate Products Final Products

2-Chloro-5-methylaniline
(Starting Material)

Diazotization

Acylation

Alkylation

Coupling Reactions

Diazo Compounds

Amides

Substituted Anilines

Biaryl Compounds

Azo Dyes & Pigments

Active Pharmaceutical
Ingredients (APIs)

Agrochemicals

Polymers & Materials

Click to download full resolution via product page

Caption: Synthetic utility of 2-Chloro-5-methylaniline.

Safety and Handling
2-Chloro-5-methylaniline is a hazardous substance and must be handled with appropriate

personal protective equipment (PPE), including gloves, eye protection, and a dust mask or

respirator. It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye

irritation.[1][6] It is classified as acutely toxic and may cause damage to organs through

prolonged or repeated exposure.[3] Store in a well-ventilated place and keep the container

tightly closed. Always consult the Safety Data Sheet (SDS) from your supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Chloro-5-methylaniline 99 95-81-8 [sigmaaldrich.com]

2. 2-Chloro-5-methylaniline, 98% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

3. 2-Chloro-5-methylaniline | 95-81-8 | TCI EUROPE N.V. [tcichemicals.com]

4. calpaclab.com [calpaclab.com]

5. scbt.com [scbt.com]

6. 2-Chloro-5-methylaniline | C7H8ClN | CID 66770 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Chloro-5-methylaniline: A Technical Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583412#commercial-availability-of-2-chloro-5-
methylaniline-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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